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The Developmental Coordination Disorder Questionnaire (DCDQ) is a widely utilized parent-
report screening tool designed to identify children who may have Developmental Coordination
Disorder (DCD). This guide provides a detailed overview of its core features, psychometric
properties, and application in research and clinical settings.

Introduction

The DCDQ is a crucial instrument for flagging motor coordination difficulties in children,
prompting further diagnostic assessment.[1] It is a parent-completed questionnaire that
compares a child's motor performance to their peers in everyday activities.[2][3] The most
current and widely used version is the DCDQ'07, a revised edition with enhanced psychometric
properties and a broader age range than the original.[2][3][4] The questionnaire is intentionally
labeled "The Coordination Questionnaire” to prevent parental anxiety about a potential
diagnosis.[2][3] While the DCDQ'07 score can fulfill the diagnostic requirement for Criterion B
of the DSM-IV for DCD, it is not a standalone diagnostic tool and must be used in conjunction
with other clinical assessments.[2][3]

Core Features of the DCDQ'07

The DCDQ'07 is characterized by its structured and user-friendly design, facilitating ease of
administration and scoring.

Structure and Content
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The questionnaire consists of 15 items that are grouped into three distinct factors:

o Control During Movement: This factor assesses motor control while the child is in motion or
interacting with a moving object.

« Fine Motor and Handwriting: This section focuses on tasks requiring fine motor skills and the
quality of handwriting.

o General Coordination: This factor evaluates a child's overall coordination in various everyday
activities.[2][3]

Parents rate their child's performance on each item using a 5-point Likert scale.[2][3]

Target Population

The DCDQ'07 is designed for use with children and adolescents aged 5 to 15 years.[2][3][4] A
separate version, the "Little DCDQ," is available for preschool children aged 3 and 4.[4][5]

Administration and Scoring

The questionnaire is typically self-administered by a parent and takes approximately 10-15
minutes to complete.[2][3] The total score is calculated by summing the responses for all 15
items, with a possible range of 15 to 75.[6][7]

Quantitative Data Summary

The interpretation of the DCDQ'07 total score is based on age-specific cut-off points, which
categorize a child as either "Indication of, or Suspect for, DCD" or "Probably not DCD".[2]

Table 1: DCDQ'07 Age-Based Cut-Off Scores
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Indication of or Suspect

Age Group Probably Not DCD
DCD
5 years 0 months to 7 years 11
15- 46 47 - 75
months
8 years 0 months to 9 years 11
15-55 56 - 75
months
10 years 0 months to 15 years
15-57 58 - 75

0 months

Data sourced from the DCDQ'07 manual.[3][7]

Psychometric Properties

The DCDQ'07 has demonstrated strong psychometric properties, making it a reliable and valid

screening tool.

Property Finding Source
Internal Consistency High (Cronbach's alpha = 0.94)  [8][9]
Overall Sensitivity 84.6% - 85% [21[4181[9]
Overall Specificity 70.8% - 71% [2][4][8][9]
Scores differ significantly
Construct Validity between children with and [8119]
without DCD (p <.001)
Correlates with the Movement
Assessment Battery for
Concurrent Validity Children (r = .55) and the Test [819]
of Visual-Motor Integration (r =
A42)
o High (0.94 and 0.97 in
Test-Retest Reliability [10]

separate studies)
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Experimental Protocols

The development and validation of the DCDQ'07 involved rigorous experimental protocols.

Development of the DCDQ'07

The revision of the original DCDQ was a multi-phase process:

Item Generation: An expert panel generated additional items and revised existing ones to
improve clarity, particularly for younger children.

» |tem Selection: The revised questionnaire was administered to parents of 287 typically
developing children aged 5-15 years.[8][9] Analyses of internal consistency and factor
loading, along with qualitative feedback, were used to select the final 15 items with the
strongest psychometric properties.[3][9]

o Predictive Validity and Cut-Off Scores: Logistic regression modeling was employed to
generate the age-based cut-off scores.[8][9]

« Internal Consistency and Validity: The final version was compared to other standardized
measures in a sample of 232 children referred for therapy services to establish construct and
concurrent validity.[8][9]

Logical Relationships and Workflows

The following diagrams illustrate the logical flow of the DCDQ'07 screening process and its
underlying factor structure.
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Caption: DCDQ'07 Screening and Interpretation Workflow.
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Caption: Hierarchical Factor Structure of the DCDQ'07.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. canchild.ca [canchild.ca]
e 2.dcdg.ca [dcdg.ca]
o 3. seatoskypediatrics.ca [seatoskypediatrics.ca]

e 4. Parent Questionnaire Designed to Screen for Coordination Disorders in Children - DCDQ -
The Developmental Coordination Disorder Questionnaire [dcdq.ca]

e 5. policywise.com [policywise.com]

6. Identifying Children with Developmental Coordination Disorder via Parental
Questionnaires. Spanish Reference Norms for the DCDDaily-Q-ES and Correlation with the
DCDQ-ES - PMC [pmc.ncbi.nlm.nih.gov]

e 7. dyspraxiadcdamerica.org [dyspraxiadcdamerica.org]

o 8. Psychometric properties of the revised Developmental Coordination Disorder
Questionnaire - PubMed [pubmed.ncbi.nlm.nih.gov]

e 9. tandfonline.com [tandfonline.com]
e 10. dcdg.ca [dcdg.ca]

 To cite this document: BenchChem. [Developmental Coordination Disorder Questionnaire
(DCDQ): A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b120542#key-features-of-the-dcdqg-parent-
guestionnaire]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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